Cas no 1252202-82-6 (N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide structure

1252202-82-6 structure

Product Name:N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

CAS No:1252202-82-6

MF:C₁₈H₂₃BrN₂O₂

MW:379.291424036026

CID:5799418

PubChem ID:51125545

Update Time:2024-01-13

N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
- N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-prop-2-ynylpiperidine-4-carboxamide
- EN300-26622510
- 1252202-82-6
- Z815750180
- AKOS034604753
- Inchi： 1S/C18H23BrN2O2/c1-4-9-21-10-7-14(8-11-21)18(22)20-13(2)15-5-6-17(23-3)16(19)12-15/h1,5-6,12-14H,7-11H2,2-3H3,(H,20,22)
- InChI Key： JURLATRICMWOBD-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)C(C)NC(C1CCN(CC#C)CC1)=O)OC

Computed Properties

Exact Mass: 378.09429g/mol
Monoisotopic Mass: 378.09429g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 440
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 41.6Å²

N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26622510-0.05g	N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide	1252202-82-6	95.0%	0.05g	$212.0	2025-03-20

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